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Compound of Interest

Compound Name: DEHP (Standard)

Cat. No.: B7801156 Get Quote

The selection of an appropriate extraction method is often a trade-off between recovery rate,

speed, solvent consumption, and complexity. The following table summarizes quantitative data

on the efficiency of various DEHP extraction methods from different sample matrices.
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Extraction Method Matrix Recovery Rate (%) Analytical Method

Solid-Phase

Extraction (SPE)

Drinking Water, Soft

Drinks, Milk Powder
83.0 - 102.5 HPLC-ESI-MS[1]

Tap and Waste Water 75 - 112 GC-MS[1]

River and Lake Water 93.3 - 102.3 MISPE-HPLC[2]

Liquid-Liquid

Extraction (LLE)

Rat Plasma and

Feces
87.4 - 104.8 UPLC-MS/MS[1][3]

Aqueous Samples 89 - 102 GC-FID

Matrix Solid-Phase

Dispersion (MSPD)
Gilthead Sea Bream 70 - 92 HPLC-MS

Ultrasound-Assisted

Extraction (UAE)

Polyvinyl Chloride

(PVC)
>80 GC-TOFMS

Hot Beverages 66.7 - 101.2
UVA-DLLME/GC-

IT/MS

Soxhlet Extraction
Polyvinyl Chloride

(PVC)
>80 GC-TOFMS

Polyvinyl Chloride

(PVC)
94 GC-MS

Dispersive Liquid-

Liquid Microextraction

(DLLME)

Water and Liquid

Pharmaceuticals
91 - 97 GC-FID

Note: Recovery rates can vary based on specific experimental conditions, including the choice

of solvents, sorbents, and the specific composition of the sample matrix.

Experimental Workflows and Logical Relationships
A generalized workflow for the extraction and analysis of DEHP from a sample matrix typically

involves sample preparation, extraction, extract clean-up and concentration, and finally,

instrumental analysis. The specific steps and techniques employed can vary significantly

depending on the chosen extraction method and the nature of the sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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